Cas no 1126424-34-7 (4-Chloro-2-fluoro-5-methylbenzonitrile)

4-Chloro-2-fluoro-5-methylbenzonitrile structure
1126424-34-7 structure
Product Name:4-Chloro-2-fluoro-5-methylbenzonitrile
CAS No:1126424-34-7
MF:C8H5ClFN
MW:169.583404302597
MDL:MFCD16658721
CID:2107052
PubChem ID:59490896
Update Time:2024-03-01

4-Chloro-2-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-fluoro-5-methylbenzonitrile
    • 4-Chloro-2-fluoro-5-methylbenzonitrile
    • MDL: MFCD16658721
    • Inchi: 1S/C8H5ClFN/c1-5-2-6(4-11)8(10)3-7(5)9/h2-3H,1H3
    • InChI Key: CXFAQFCODBUTAP-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C#N)C=C1C)F

Computed Properties

  • Exact Mass: 169.0094550g/mol
  • Monoisotopic Mass: 169.0094550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.7

4-Chloro-2-fluoro-5-methylbenzonitrile Pricemore >>

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